1-Ethyl-2-methylindol-5-ol
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Description
Molecular Structure Analysis
The molecular structure of 1-Ethyl-2-methylindol-5-ol can be analyzed using various techniques such as X-ray diffraction and electron diffraction . These techniques can provide detailed information about the arrangement of atoms in the molecule and the nature of the chemical bonds.Scientific Research Applications
Biologically Active Compounds
Indole derivatives, such as “1-Ethyl-2-methylindol-5-ol”, have been used as biologically active compounds for the treatment of various health disorders . They have shown potential in treating cancer cells and microbes .
Pharmaceutical Applications
Indole-based compounds are important in pharmaceuticals due to their biological activities . They are frequently used in the synthesis of various organic compounds .
Synthesis of Alkaloids
Indoles are significant heterocyclic systems in natural products and drugs . They play a main role in cell biology and are prevalent moieties present in selected alkaloids .
Multicomponent Reactions
Indoles have been used in multicomponent reactions for the synthesis of various heterocyclic compounds . This has been particularly active in the last decade .
Design of Polycyclic Structures
The synthesis of indole derivatives has been pursued to design polycyclic structures by incorporating multiple fused heterocyclic scaffolds . This is done to achieve promising new heterocycles with chemical and biomedical relevance .
Microwave Irradiation-Assisted Heating
Indole derivatives have been synthesized using microwave irradiation-assisted heating . This approach has been used to obtain desired isoquinolone with a high yield .
properties
IUPAC Name |
1-ethyl-2-methylindol-5-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO/c1-3-12-8(2)6-9-7-10(13)4-5-11(9)12/h4-7,13H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHHXZBIAOOUXIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CC2=C1C=CC(=C2)O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Ethyl-2-methylindol-5-ol | |
CAS RN |
32153-89-2 |
Source
|
Record name | 1-ethyl-2-methyl-1H-indol-5-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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